2-Chloro-5-methyl-1-oxo-3-phenyl-4-pyrido[1,2-a]benzimidazolecarbonitrile

• Molecular Formula: C19H12ClN3O
• Molecular Weight: 333.8g/mol
• IUPAC Name: 2-chloro-5-methyl-1-oxo-3-phenylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C19H12ClN3O/c1-22-14-9-5-6-10-15(14)23-18(22)13(11-21)16(17(20)19(23)24)12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key: YMEAAIMKOVPHEM-UHFFFAOYSA-N
• SMILES: CN1C2=CC=CC=C2N3C1=C(C(=C(C3=O)Cl)C4=CC=CC=C4)C#N

Description

2-chloro-5-methyl-1-oxo-3-phenyl-4-pyrido[1,2-a]benzimidazolecarbonitrile is a phenylpyridine.

Scientific Research Applications

Synthesis and Fluorescence Studies

2-Chloro-5-methyl-1-oxo-3-phenyl-4-pyrido[1,2-a]benzimidazolecarbonitrile is a key intermediate in synthesizing various derivatives with potential applications. For instance, it is utilized in the synthesis of oxazolo and pyrazolo derivatives, which are investigated for their fluorescent properties. These derivatives show promise as fluorescent whitening agents for polyester fibers (Rangnekar & Rajadhyaksha, 1986); (Rajadhyaksha & Rangnekar, 2007).

Antimicrobial Activity

Research also explores the antimicrobial potential of derivatives. Some synthesized pyrido[1,2-a]benzimidazole derivatives have shown in vitro antimicrobial activity, highlighting the chemical's relevance in developing new antimicrobial agents (Badawey & Gohar, 1992).

Optical Properties

The optical properties of pyrido[1,2-a]benzimidazole derivatives, including absorbance and fluorescence spectra, are studied, providing insights into their potential applications in materials chemistry. These properties suggest uses in areas like dye and pigment industries (Ge et al., 2011).

Synthesis of Heterocycles

This chemical plays a crucial role in the synthesis of various heterocyclic compounds. These syntheses lead to the creation of novel compounds with potential applications in pharmaceuticals and materials science. For example, the reaction with heterocyclic ortho-chloroaldehydes forms fused benzimidazo heterocycles (Gokhale & Seshadri, 1987).

Catalyst Studies

Its derivatives are also employed in catalyst studies, demonstrating its versatility in chemical reactions. This aspect is critical for advancing various chemical processes and synthesis techniques (Masters et al., 2011).